Cas no 62416-73-3 (Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl-)

Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl- structure
62416-73-3 structure
Product Name:Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl-
CAS No:62416-73-3
MF:C16H13N3S2
MW:311.424520254135
CID:445617
PubChem ID:71386655
Update Time:2025-04-19

Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(6-isothiocyanato-2-benzothiazolyl)-N,N-dimethyl-
    • 4-(6-isothiocyanato-1,3-benzothiazol-2-yl)-N,N-dimethylaniline
    • DTXSID60808822
    • 62416-73-3
    • Inchi: 1S/C16H13N3S2/c1-19(2)13-6-3-11(4-7-13)16-18-14-8-5-12(17-10-20)9-15(14)21-16/h3-9H,1-2H3
    • InChI Key: FKCLEWHKMNOUNP-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C=CC=2N=C1C1C=CC(=CC=1)N(C)C)N=C=S

Computed Properties

  • Exact Mass: 311.05529
  • Monoisotopic Mass: 311.05508977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 88.8Ų

Experimental Properties

  • PSA: 28.49
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